Cas no 54011-39-1 (Methyl 2-amino-5-methyl-3-oxohexanoate)

• Product Name: Methyl 2-amino-5-methyl-3-oxohexanoate
• CAS No: 54011-39-1
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• MDL: MFCD17676897
• CID: 1091102
• PubChem ID: 42609649
• Update Time: 2025-06-08

Methyl 2-amino-5-methyl-3-oxohexanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-methyl-3-oxohexanoate
• Methyl 5-methyl-3-oxonorleucinate
• 2-amino-3-oxo-3H-phenoxazine-4,6-dicarboxylic acid dimethyl ester
• 2-Amino-3-oxy-5-methylhexansaeuremethylester
• 3H-Phenoxazine-4,6-dicarboxylic acid, 2-amino-3-oxo-, dimethyl ester
• AC1L2IJ8
• AC1Q6IPA
• BRN 1165891
• CTK4H5301
• Dimethyl 2-amino-3-oxo-3H-phenoxazine-4,6-dicarboxylate
• NSC83081
• Methyl2-amino-5-methyl-3-oxohexanoate
• SCHEMBL13437368
• Methyl 2-amino-5-methyl-3-oxohexanoate (H-Gly(CO2Me)-iBu)
• AS-63902
• F31367
• MFCD17676897
• AKOS015899328
• 54011-39-1
• DB-187773

• MDL： MFCD17676897
• Inchi： 1S/C8H15NO3/c1-5(2)4-6(10)7(9)8(11)12-3/h5,7H,4,9H2,1-3H3
• InChI Key： AEUWYJYBFZJNDG-UHFFFAOYSA-N
• SMILES： O=C(C(C(=O)OC)N)CC(C)C

Computed Properties

• Exact Mass: 173.105
• Monoisotopic Mass: 173.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.045±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 221.6±25.0 ºC (760 Torr),
• Flash Point: 66.1±19.5 ºC,
• Solubility: Slightly soluble (33 g/l) (25 º C),

Additional information on Methyl 2-amino-5-methyl-3-oxohexanoate

Methyl 2-amino-5-methyl-3-oxohexanoate (CAS No. 54011-39-1): A Comprehensive Overview

Methyl 2-amino-5-methyl-3-oxohexanoate, identified by its CAS number 54011-39-1, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural and functional properties, has garnered attention for its potential applications in various biochemical pathways and drug development processes.

The structure of Methyl 2-amino-5-methyl-3-oxohexanoate consists of a hexanoic acid backbone with an amino group at the second carbon and a methyl group at the fifth carbon. This specific arrangement imparts distinct reactivity and binding capabilities, making it a valuable intermediate in synthetic chemistry. The presence of both amino and carboxyl functional groups allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications.

In recent years, the compound has been extensively studied for its role in enzyme inhibition and modulation of metabolic pathways. Research indicates that Methyl 2-amino-5-methyl-3-oxohexanoate can interact with various enzymes, potentially influencing their activity and substrate specificity. This has opened up new avenues in the development of targeted therapies for metabolic disorders and inflammatory conditions.

One of the most compelling aspects of Methyl 2-amino-5-methyl-3-oxohexanoate is its potential as a chiral building block in pharmaceutical synthesis. Chirality plays a crucial role in the efficacy and safety of many drugs, and compounds like this one offer precise control over stereochemistry. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which are highly sought after in drug development.

The compound's utility extends beyond its role as a synthetic intermediate. Studies have shown that Methyl 2-amino-5-methyl-3-oxohexanoate can act as a precursor in the synthesis of more complex molecules with therapeutic potential. For instance, it has been utilized in the preparation of novel antibiotics and anti-inflammatory agents. Its ability to serve as a versatile scaffold allows chemists to explore new chemical spaces, leading to innovative drug candidates.

The pharmacological properties of Methyl 2-amino-5-methyl-3-oxohexanoate have also been explored in preclinical studies. These investigations have revealed its potential as an inhibitor of certain enzymes implicated in cancer progression. By targeting these enzymes, Methyl 2-amino-5-methyl-3-oxohexanoate may help disrupt critical signaling pathways that drive tumor growth. While further research is needed to fully understand its mechanisms of action, these findings are promising for future oncology applications.

In addition to its biological activities, Methyl 2-amino-5-methyl-3-oxohexanoate exhibits interesting physicochemical properties that make it suitable for various industrial applications. Its solubility profile allows it to be easily incorporated into different solvent systems, facilitating its use in both laboratory-scale reactions and large-scale manufacturing processes. This adaptability enhances its appeal as a versatile chemical reagent.

The synthesis of Methyl 2-amino-5-methyl-3-oxohexanoate has been optimized through several methodologies, each offering distinct advantages depending on the desired scale and purity requirements. Common synthetic routes include condensation reactions followed by reduction steps to introduce the amino group. Advances in catalytic systems have further improved the efficiency and selectivity of these reactions, reducing byproduct formation and enhancing overall yields.

The safety profile of Methyl 2-amino-5-methyl-3-oxohexanoate is another critical consideration in its application. While preliminary studies suggest it is well-tolerated under controlled conditions, comprehensive toxicological assessments are essential to ensure its safe use in pharmaceutical formulations. Researchers are actively investigating its metabolic stability and potential interactions with other compounds to mitigate any unforeseen risks.

The future prospects for Methyl 2-amino-5-methyl-3-oxohexanoate are vast and multifaceted. As our understanding of biochemical pathways continues to expand, new opportunities for its application will emerge. Ongoing research aims to uncover additional therapeutic uses and refine synthetic strategies to improve accessibility. Collaborative efforts between academia and industry are likely to drive innovation, leading to novel applications that benefit human health.